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For Researchers, Scientists, and Drug Development Professionals

Introduction
LAS191859 is a potent and selective antagonist of the Chemoattractant Receptor-Homologous

molecule expressed on T-helper type 2 cells (CRTH2), also known as the prostaglandin D2

receptor 2 (DP2). CRTH2 is a G protein-coupled receptor (GPCR) that plays a significant role

in allergic inflammation, making it a key target for therapeutic intervention in diseases such as

asthma and allergic rhinitis. LAS191859 exhibits a notably long receptor residence time, which

translates to a prolonged duration of action.

These application notes provide detailed protocols for measuring the in vitro and cellular

activity of LAS191859, enabling researchers to accurately characterize its pharmacological

properties. The following sections detail the necessary reagents, equipment, and step-by-step

instructions for key assays.

Signaling Pathway of CRTH2
The CRTH2 receptor is activated by its endogenous ligand, prostaglandin D2 (PGD2). Upon

activation, it couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a

subsequent decrease in intracellular cyclic AMP (cAMP) levels. Activation of CRTH2 also

stimulates intracellular calcium mobilization and initiates downstream signaling cascades that

result in cellular responses such as chemotaxis and cell shape change, particularly in
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eosinophils. LAS191859 acts by competitively binding to CRTH2, thereby blocking the binding

of PGD2 and inhibiting these downstream effects.
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Caption: CRTH2 signaling pathway and the inhibitory action of LAS191859.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for LAS191859 activity based

on published data.

Assay Type Target Species Parameter Value

Radioligand

Binding
CRTH2 Human Kᵢ (nM) 1.5 ± 0.3

GTPγS Binding CRTH2 Human IC₅₀ (nM) 9.58

Eosinophil

Shape Change
CRTH2 Human IC₅₀ (nM) 2.1 ± 0.5

Receptor

Residence Time
CRTH2 Human Half-life (t½) 21 hours

Experimental Protocols
Radioligand Binding Assay
This protocol determines the binding affinity of LAS191859 to the human CRTH2 receptor.

Workflow Diagram:
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Prepare CRTH2 Membranes

Incubate Membranes with
[³H]-PGD2 and LAS191859

Separate Bound and
Free Radioligand by Filtration

Quantify Bound Radioactivity

Data Analysis (Ki determination)

 

Prepare CRTH2 Membranes

Pre-incubate Membranes with
LAS191859 and PGD2

Initiate Reaction with [³⁵S]GTPγS

Incubate to Allow Binding

Separate Bound and Free [³⁵S]GTPγS

Quantify Bound Radioactivity

Data Analysis (IC₅₀ determination)
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Isolate Human Eosinophils

Pre-incubate Eosinophils
with LAS191859

Stimulate with PGD₂

Fix Cells

Analyze Shape Change by
Flow Cytometry (Forward Scatter)

Data Analysis (IC₅₀ determination)
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LAS191859 Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608470#techniques-for-measuring-las191859-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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